Cas no 676371-88-3 (Adenosine 5'-(tetrahydrogen triphosphate), 8-[[[3-[[[2-[(2-aminoethyl)dithio]ethyl]amino]methyl]-5-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl]methyl]thio]- (9CI))

• Product Name: Adenosine 5'-(tetrahydrogen triphosphate), 8-[[[3-[[[2-[(2-aminoethyl)dithio]ethyl]amino]methyl]-5-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl]methyl]thio]- (9CI)
• CAS No: 676371-88-3
• MF: C₂₄H₃₃F₃N₉O₁₃P₃S₃
• MW: 901.682813405991
• CID: 5736057
• Update Time: 2023-11-09

Adenosine 5'-(tetrahydrogen triphosphate), 8-[[[3-[[[2-[(2-aminoethyl)dithio]ethyl]amino]methyl]-5-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl]methyl]thio]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-(tetrahydrogen triphosphate), 8-[[[3-[[[2-[(2-aminoethyl)dithio]ethyl]amino]methyl]-5-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl]methyl]thio]- (9CI)

• Inchi： 1S/C24H33F3N9O13P3S3/c25-24(26,27)23(34-35-23)14-6-12(8-30-2-4-55-54-3-1-28)5-13(7-14)10-53-22-33-16-19(29)31-11-32-20(16)36(22)21-18(38)17(37)15(47-21)9-46-51(42,43)49-52(44,45)48-50(39,40)41/h5-7,11,15,17-18,21,30,37-38H,1-4,8-10,28H2,(H,42,43)(H,44,45)(H2,29,31,32)(H2,39,40,41)/t15-,17-,18-,21-/m1/s1
• InChI Key： RKJWMXASPXJZMF-QTQZEZTPSA-N
• SMILES： C(OP(=O)(O)OP(O)(=O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2SCC2=CC(C3(C(F)(F)F)N=N3)=CC(CNCCSSCCN)=C2)[C@H](O)[C@@H]1O

Experimental Properties

• Density: 2.08±0.1 g/cm3(Predicted)
• Boiling Point: 1083.7±75.0 °C(Predicted)
• pka: 0.97±0.50(Predicted)